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Introduction

Citrate lyase (EC 4.1.3.6) is a key enzyme in cellular metabolism, catalyzing the cleavage of
citrate into oxaloacetate and acetyl-CoA. This reaction is a crucial step in the conversion of
carbohydrates into fatty acids and cholesterol.[1][2] In prokaryotes, it is a component of the
reductive tricarboxylic acid (RTCA) cycle. Given its central role in lipogenesis, ATP-citrate lyase
(ACLY), the ATP-dependent form of this enzyme found in the cytoplasm of animals, is a
significant target for drug development in the treatment of metabolic diseases such as obesity
and dyslipidemia, as well as in cancer research.[2][3] These application notes provide a
detailed protocol for a continuous spectrophotometric assay to determine citrate lyase activity.

Principle of the Assay

The activity of citrate lyase is determined using a coupled enzyme assay. Citrate lyase
catalyzes the conversion of citrate to oxaloacetate and acetate. The production of oxaloacetate
is then coupled to the oxidation of reduced nicotinamide adenine dinucleotide (NADH) by
malate dehydrogenase (MDH). MDH catalyzes the reduction of oxaloacetate to L-malate, with
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the concomitant oxidation of NADH to NAD+. The rate of decrease in absorbance at 340 nm,
due to the oxidation of NADH, is directly proportional to the citrate lyase activity in the sample.

[4]
The enzymatic reactions are as follows:
o Citrate + H20 — Oxaloacetate + Acetate (catalyzed by Citrate Lyase)

o Oxaloacetate + NADH + H* — L-Malate + NAD™ (catalyzed by Malate Dehydrogenase)

Materials and Reagents
Reagent Preparation

e 100 mM Triethanolamine Buffer (pH 7.6 at 25°C): Prepare in deionized water using
Triethanolamine Hydrochloride. Adjust the pH to 7.6 at 25°C with 1 M NaOH.[4]

e 29 mM Zinc Chloride (ZnCl2) Solution: Prepare in deionized water.[4]

e 14 mM B-Nicotinamide Adenine Dinucleotide, Reduced Form (NADH) Solution: Prepare
fresh in deionized water.[4]

e 100 mM Sodium Citrate Solution: Prepare in deionized water using Citric Acid, Trisodium
Salt, Dihydrate.[4]

o Malic Dehydrogenase (MDH) Enzyme Solution: Use a commercial preparation of MDH.

» Citrate Lyase Enzyme Solution: Immediately before use, prepare a solution containing a
suitable concentration of Citrate Lyase in a cold dilution buffer (e.g., 10 mM Triethanolamine
with 0.3 mM Zinc Chloride).[4]

Experimental Protocols
Standard Spectrophotometric Assay Protocol

This protocol is designed for a standard 3.00 mL reaction volume in a spectrophotometer
cuvette with a 1 cm light path.
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o Prepare the Reaction Mixture: In a suitable cuvette, combine the following reagents in the
specified order. Prepare a "Test" and a "Blank” reaction. The "Blank" will contain all reagents
except the citrate lyase enzyme solution to measure any background NADH oxidation.

Volume (mL) for Volume (mL) for Final

Reagent .
Test Blank Concentration

100 mM

Triethanolamine 2.88 2.88 96 mM

Buffer (pH 7.6)

29 mM ZnCl2 0.05 0.05 0.5 mM

14 mM NADH 0.05 0.05 0.23 mM

Malic Dehydrogenase ) ) )
As required As required ~50 units

(MDH)

100 mM Sodium

_ 0.02 0.02 0.67 mM

Citrate

Deionized Water To 2.90 mL To 3.00 mL -

Citrate Lyase Enzyme )
0.10 - 0.01 - 0.03 units

Solution

o Equilibration: Mix the contents of the cuvettes by inversion and equilibrate to 25°C in a
thermostatted spectrophotometer.[4]

o Baseline Measurement: Monitor the absorbance at 340 nm (Asao) until a stable baseline is
achieved.

« Initiate the Reaction: Add 0.10 mL of the Citrate Lyase Enzyme Solution to the "Test" cuvette.
For the "Blank", add an equal volume of the enzyme dilution buffer.

o Data Acquisition: Immediately mix by inversion and record the decrease in Asao for
approximately 5 minutes.[4]

o Calculate the Rate of Reaction: Determine the rate of change in absorbance per minute
(AAsa0/min) from the initial linear portion of the curve for both the "Test" and "Blank".
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Data Analysis

The activity of citrate lyase is calculated using the Beer-Lambert law. The molar extinction
coefficient for NADH at 340 nm is 6.22 mM~icm™2.

Calculation of Enzyme Activity:

Units/mL enzyme = [ (AAszaso/min Test - AAsao/min Blank) * Total Volume (mL) ] /[ 6.22 * Light
Path (cm) * Volume of Enzyme (mL) ]

Unit Definition: One unit of citrate lyase is defined as the amount of enzyme that converts 1.0
pmole of citrate to oxaloacetate per minute at pH 7.6 at 25°C.[4]

Data Presentation
Table 1: Example Data for Citrate Lyase Activity

Determination

Citrate Lyase

AA3za0/min AAzao/min . .
Sample Net AAszso/min Activity

(Test) (Blank) .

(Units/mL)

Enzyme Prep 1 0.058 0.002 0.056 0.090
Enzyme Prep 2 0.112 0.003 0.109 0.175
Inhibitor A 0.025 0.002 0.023 0.037
Activator B 0.089 0.002 0.087 0.140

Table 2: Kinetic Parameters of Citrate Lyase

Substrate Km (mM) Vmax (Mmol/min/mg)
) To be determined
Citrate 0.21+0.04 )
experimentally
) ) To be determined
ATP (for ACLY) Varies by organism

experimentally
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Note: The kinetic parameters of citrate lyase can vary depending on the source of the enzyme
and the specific assay conditions. The provided Km for citrate is from a study on bacterial ATP-
citrate lyase and serves as an example.[5]

Signaling Pathways and Experimental Workflows
Biochemical Pathway of the Coupled Citrate Lyase
Assay
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Caption: Coupled reaction for citrate lyase assay.

Experimental Workflow for Citrate Lyase Activity
Measurement
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Caption: Workflow for measuring citrate lyase activity.

Troubleshooting
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Issue Possible Cause Suggested Solution

) ] ] Check the activity of both
No change in absorbance Inactive citrate lyase or MDH. _ N
enzymes with positive controls.

o Double-check the preparation
Missing a key reagent. ) )
of the reaction mixture.

) ] Contamination of reagents with  Use high-purity reagents.
High background rate in blank )
other dehydrogenases. Prepare fresh solutions.

Ensure proper storage of

Spontaneous degradation of i
NADH (protect from light and

NADH. _
moisture).
Use a lower concentration of
] ) ) citrate lyase or a higher
Non-linear reaction rate Substrate depletion. ) )
concentration of citrate and
NADH.
Perform the assay at the
Enzyme instability. optimal temperature and pH for
the enzyme.
Conclusion

This application note provides a robust and reliable method for determining the activity of
citrate lyase. The coupled spectrophotometric assay is a classic and widely used technique that
offers high sensitivity and is suitable for kinetic studies, inhibitor screening, and quality control
in both research and industrial settings. Careful adherence to the protocol and proper
preparation of reagents are essential for obtaining accurate and reproducible results.
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o To cite this document: BenchChem. [Application Notes and Protocols for the Determination
of Citrate Lyase Activity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15549419/docs#application-notes-and-protocols-for-
the-determination-of-citrate-lyase-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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